Cas no 30687-18-4 (2-Propenamide,N-(2-hydroxy-1-methylethyl)-3-phenyl-)

• Product Name: 2-Propenamide,N-(2-hydroxy-1-methylethyl)-3-phenyl-
• CAS No: 30687-18-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 309040
• PubChem ID: 6434086
• Update Time: 2025-04-19

2-Propenamide,N-(2-hydroxy-1-methylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(2-hydroxy-1-methylethyl)-3-phenyl-
• (E)-N-(1-hydroxypropan-2-yl)-3-phenylprop-2-enamide
• N-(2-Hydroxy-1-methylethyl)cinnamamide
• SCHEMBL10983632
• CINNAMAMIDE, N-(2-HYDROXY-1-METHYLETHYL)-
• BRN 2258328
• CHEMBL3742058
• 30687-18-4
• AKOS009244538
• 2-Propenamide, N-(2-hydroxy-1-methylethyl)-3-phenyl-

• Inchi： 1S/C12H15NO2/c1-10(9-14)13-12(15)8-7-11-5-3-2-4-6-11/h2-8,10,14H,9H2,1H3,(H,13,15)/b8-7+
• InChI Key： FCIUATHUXGLRRQ-BQYQJAHWSA-N
• SMILES： OCC(C)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33